2-Ethylnaphtho[1,2-d]thiazole

• CAS No.: 130602-67-4
• Molecular Formula: C13H11NS
• Molecular Weight: 213.298
• IUPAC Name: 2-ethylbenzo[e][1,3]benzothiazole
• InChI: InChI=1S/C13H11NS/c1-2-12-14-13-10-6-4-3-5-9(10)7-8-11(13)15-12/h3-8H,2H2,1H3
• InChI Key: DMCNLVHCRPJPNP-UHFFFAOYSA-N
• SMILES: CCC1=NC2=C(S1)C=CC3=CC=CC=C32
• Synonyms: Naphtho[1,2-d]thiazole, 2-ethyl- (9CI)

Description

2-Ethylnaphtho[1,2-d]thiazole is a heterocyclic compound featuring a naphthalene ring fused to a thiazole moiety, with an ethyl group at the 2-position. The ethyl substituent likely influences electronic, steric, and solubility characteristics compared to smaller alkyl groups like methyl. Thiazole derivatives are pharmacologically significant, with activities ranging from antimicrobial to enzyme inhibition, as seen in related compounds .

Comparison with Similar Compounds

Structural and Physical Properties

Table 1: Key Physical and Structural Comparisons

Compound	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Substituents
2-Methylnaphtho[1,2-d]thiazole	C₁₂H₉NS	199.27	95–97	Methyl at C2
2-Ethylnaphtho[1,2-d]thiazole*	C₁₃H₁₁NS	213.30 (calc.)	Not reported	Ethyl at C2
Compound 2 (Amino-cyano derivative)	C₁₅H₉N₅S	291.37	256–258	3-Amino-4-cyanopyrazole at C2
Compound 8 (Ethylimido derivative)	C₁₈H₁₃N₅SO	347.43	225–227	Ethylimidoform-cyano-pyrazole

*Inferred from methyl analog data .

• Substituent Effects: Ethyl vs. Methyl derivatives (e.g., 2-Methylnaphtho[1,2-d]thiazole) exhibit melting points ~95–97°C , while ethyl analogs may have lower melting points due to reduced crystallinity. Bulkier Substituents: Compounds like 2-[3-Ethylimidoform-4-cyanopyrazol-2-yl]naphthalino[1,2-d]thiazole (Compound 8) show higher molecular weights (347.43 g/mol) and complex melting behavior (225–227°C), reflecting steric and electronic modifications .

Pharmacological and Functional Comparisons

Table 2: Bioactivity of Selected Thiazole Derivatives

Compound	Activity	Key Findings	Reference
2-Methylnaphtho[1,2-d]thiazole	Not explicitly reported	Used as an intermediate in organic synthesis
Compound 2 (C₁₅H₉N₅S)	Androgen receptor antagonism	Anti-prostate cancer activity (LD₅₀ comparable to Bicalutamide)
MMPI-1154 (Imidazole-thiazole)	MMP-2 inhibition	Cardioprotective at 1 µM in myocardial infarction models
Thiazole-glycopeptide hybrids	Anti-biofilm, antimicrobial	Resensitized VRSA to vancomycin (512-fold MIC reduction)

• Ethyl Substituent Implications: Ethyl groups may enhance lipophilicity, improving membrane permeability in drug candidates. For example, Compound 8’s ethylimido substituent could modulate binding to enzymatic targets like MMP-2 .

Spectroscopic and Analytical Data

• IR/NMR Trends: Methyl derivatives show characteristic C-H stretches at ~1.62 ppm (CH₃) in ¹H-NMR, while ethyl groups exhibit triplet/q peaks for CH₃ and CH₂ . Cyanopyrazole-substituted analogs (e.g., Compound 2) display strong CN stretches at ~2215 cm⁻¹ in IR .